Cas no 2225145-03-7 (2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride)

• Product Name: 2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride
• CAS No: 2225145-03-7
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• CID: 6080084
• PubChem ID: 137964218
• Update Time: 2025-06-20

2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride
• 2225145-03-7
• 2-Amino-3-(3-sulfanylphenyl)propanoic acid;hydrochloride
• EN300-1720656
• 2-Amino-3-(3-mercaptophenyl)propanoic acid hydrochloride

• Inchi： 1S/C9H11NO2S.ClH/c10-8(9(11)12)5-6-2-1-3-7(13)4-6;/h1-4,8,13H,5,10H2,(H,11,12);1H
• InChI Key： LKEPTHDMEIBBJG-UHFFFAOYSA-N
• SMILES： Cl.SC1=CC=CC(=C1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 233.0277275g/mol
• Monoisotopic Mass: 233.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų

Additional information on 2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride

Introduction to 2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride (CAS No. 2225145-03-7)

2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2225145-03-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural motif comprising an amino group, a sulfanyl-substituted phenyl ring, and a propanoic acid backbone, presents a promising scaffold for the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, making it more amenable for various biochemical applications.

The molecular structure of 2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride incorporates several key functional groups that contribute to its potential biological activity. The presence of an amino group (-NH₂) at the second carbon position and a sulfanyl group (-SH) attached to a phenyl ring at the third carbon position introduces both basic and nucleophilic characteristics, respectively. This combination allows the compound to interact with a wide range of biological targets, including enzymes and receptors. Additionally, the propanoic acid moiety provides a carboxylic acid group (-COOH), which can participate in hydrogen bonding and ionic interactions, further enhancing its binding affinity to biological macromolecules.

In recent years, there has been growing interest in designing molecules with sulfanyl-containing aromatic rings due to their reported bioactivity in various pharmacological contexts. The phenyl ring substituted with a sulfanyl group has been shown to exhibit properties such as antioxidant, anti-inflammatory, and antimicrobial activities. For instance, studies have demonstrated that compounds with similar structural features can modulate enzyme activity by acting as competitive inhibitors or substrates. This has led to extensive research into exploring their potential in treating inflammatory diseases, neurodegenerative disorders, and infections.

The hydrochloride salt form of 2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride not only improves its solubility in aqueous solutions but also ensures better pharmacokinetic properties. Solubility is a critical factor in drug development, as it affects absorption, distribution, metabolism, and excretion (ADME) profiles. By enhancing solubility, this salt form facilitates easier formulation into pharmaceutical products, such as oral tablets or injectable solutions. Furthermore, the stability provided by the hydrochloride salt ensures that the compound remains effective over time under various storage conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride with target proteins more accurately. These studies have highlighted its potential as a lead compound for drug discovery programs targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For example, preliminary computational studies suggest that this compound may interact with kinases and phosphatases, which are key regulators of cell signaling pathways. By modulating these pathways, the compound could potentially inhibit tumor growth or enhance immune responses.

In vitro experiments have also provided insights into the biological activity of 2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride. These studies have focused on evaluating its effects on cell proliferation, apoptosis, and inflammation. Preliminary results indicate that the compound exhibits inhibitory effects on certain cancer cell lines by inducing apoptosis through activation of caspase-dependent pathways. Additionally, it has shown anti-inflammatory properties by reducing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that this compound may have therapeutic potential in treating both cancer and inflammatory diseases.

The synthesis of 2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the introduction of the sulfanyl group onto the phenyl ring followed by functionalization at the propanoic acid moiety. Advances in synthetic methodologies have enabled researchers to optimize these reactions for scalability and cost-effectiveness. For instance, catalytic processes have been developed to enhance reaction efficiency while minimizing waste generation.

The pharmacological profile of 2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride is further supported by its interaction with specific biological targets. Studies using radioligand binding assays have shown that this compound can bind to certain receptors with high affinity. These interactions may lead to novel mechanisms of action that differentiate it from existing therapeutic agents. Moreover, its ability to cross cell membranes suggests potential for systemic delivery via oral or intravenous routes.

Regulatory considerations are an essential aspect of bringing any new pharmaceutical compound into clinical use. The development of 2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride has taken into account guidelines set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Preclinical safety studies are being conducted to evaluate acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity profiles before human clinical trials can commence.

The future prospects for 2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride are promising given its unique structural features and reported bioactivity. Ongoing research aims to refine its pharmacological properties through structure-activity relationship (SAR) studies and optimization of synthetic routes for improved yield and scalability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench research to clinical applications.

In conclusion,2-amino-3-(3-sulfanylphenyl)propanoic acid hydrochloride (CAS No. 2225145-03-7) represents a significant advancement in pharmaceutical research due to its innovative structure and potential therapeutic applications. Its unique combination of functional groups positions it as a versatile scaffold for drug discovery programs targeting various diseases including cancer and inflammatory disorders. As research progresses，this compound is poised to contribute substantially to the development of next-generation therapeutics。